Cas no 2204228-34-0 (Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP)

Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP is a bifunctional linker reagent designed for bioconjugation applications. Its structure incorporates a maleimide group for thiol-selective coupling, a cyclobutane-1,1-dicarboxamide spacer for enhanced stability, and a p-nitrophenyl carbonate (PNP) active ester for efficient amine reactivity. The inclusion of a citrulline (Cit) spacer and a self-immolative para-aminobenzyl (PAB) group enables controlled release of payloads in reducing environments, making it particularly useful for antibody-drug conjugate (ADC) development. The cyclobutane core contributes to rigidity, potentially improving pharmacokinetic properties. This reagent is suited for precise, site-specific modifications in therapeutic and diagnostic applications.
Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP structure
2204228-34-0 structure
Product Name:Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP
CAS No:2204228-34-0
MF:C35H41N7O11
MW:735.740348577499
CID:6794457
PubChem ID:118184633
Update Time:2025-08-05

Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP Chemical and Physical Properties

Names and Identifiers

    • [4-[[(2S)-5-(carbamoylamino)-2-[[1-[5-(2,5-dioxopyrrol-1-yl)pentylcarbamoyl]cyclobutanecarbonyl]amino]pentanoyl]amino]phenyl]methyl (4-nitrophenyl) carbonate
    • 2204228-34-0
    • 1942000-35-2
    • Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP
    • (S)-4-(2-(1-((5-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)pentyl)carbamoyl)cyclobutane-1-carboxamido)-5-ureidopentanamido)benzyl (4-nitrophenyl) carbonate
    • MFCD34180804
    • SCHEMBL16847982
    • Inchi: 1S/C35H41N7O11/c36-33(48)38-20-4-6-27(40-32(47)35(17-5-18-35)31(46)37-19-2-1-3-21-41-28(43)15-16-29(41)44)30(45)39-24-9-7-23(8-10-24)22-52-34(49)53-26-13-11-25(12-14-26)42(50)51/h7-16,27H,1-6,17-22H2,(H,37,46)(H,39,45)(H,40,47)(H3,36,38,48)/t27-/m0/s1
    • InChI Key: PZQDBSJRPAVEDY-MHZLTWQESA-N
    • SMILES: O=C(C1(C(NCCCCCN2C(C=CC2=O)=O)=O)CCC1)N[C@H](C(NC1C=CC(COC(=O)OC2C=CC(=CC=2)[N+](=O)[O-])=CC=1)=O)CCCNC(N)=O

Computed Properties

  • Exact Mass: 735.28640515g/mol
  • Monoisotopic Mass: 735.28640515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 20
  • Complexity: 1360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 261Ų

Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB575568-10mg
Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP; .
2204228-34-0
10mg
€375.00 2024-08-02
abcr
AB575568-25mg
Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP; .
2204228-34-0
25mg
€750.00 2024-08-02

Additional information on Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP

Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP: A Novel Compound with Potential in Medicinal Chemistry

Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP (CAS No. 2204228-34-0) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclobutane core and functional groups, offers a promising platform for the development of novel pharmaceuticals.

The cyclobutane core of Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP is a key feature that contributes to its stability and reactivity. Cyclobutanes are known for their strained ring structure, which can impart unique chemical properties. The mal-cyclobutane-1,1-dicarboxamide moiety, in particular, provides a versatile scaffold for further functionalization and modification. This moiety has been shown to exhibit enhanced solubility and bioavailability, making it an attractive candidate for drug design.

The Cit-PAB-PNP segment of the compound adds another layer of complexity and functionality. Citrate (Cit) is a common metabolite that plays a crucial role in various biological processes, including energy metabolism and cellular signaling. The presence of citrate in the structure can enhance the compound's interaction with biological targets, potentially improving its efficacy and selectivity. The PAB (para-aminobenzoic acid) and PNP (para-nitrophenyl) groups further contribute to the compound's reactivity and binding affinity.

Recent studies have explored the potential applications of Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP in various therapeutic areas. One notable area of research is its use as a prodrug for targeted drug delivery. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The Cit-PAB-PNP segment can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site of action. This approach can improve drug targeting and reduce systemic side effects.

In addition to prodrug applications, Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP has shown promise in the development of inhibitors for specific enzymes involved in disease pathways. For example, preliminary studies have demonstrated its potential as an inhibitor of enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. The unique combination of the cyclobutane core and functional groups allows for precise tuning of the compound's inhibitory activity, making it a valuable tool in drug discovery.

The synthesis of Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP involves several steps that require careful optimization to achieve high yields and purity. Key synthetic strategies include the formation of the cyclobutane ring through ring-closing metathesis (RCM) reactions and the attachment of functional groups via coupling reactions such as amide bond formation. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the final product and ensuring its structural integrity.

To further evaluate the potential of Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP, ongoing research is focused on its pharmacokinetic and pharmacodynamic properties. Preclinical studies are being conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies will provide critical data to support its advancement into clinical trials.

In conclusion, Mal-cyclobutane-1,1-dicarboxamide-Cit-PAB-PNP (CAS No. 2204228-34-0) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and functional groups offer opportunities for innovative drug design and development. As research continues to uncover its full potential, this compound may play a significant role in advancing therapeutic options for various diseases.

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